Cas no 172499-93-3 (2-(1H-imidazol-2-yl)acetaldehyde)

2-(1H-imidazol-2-yl)acetaldehyde structure
172499-93-3 structure
Product Name:2-(1H-imidazol-2-yl)acetaldehyde
CAS No:172499-93-3
MF:C5H6N2O
MW:110.11394071579
CID:2619221
PubChem ID:18422690
Update Time:2024-03-01

2-(1H-imidazol-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-IMIDAZOL-2-YL)ACETALDEHYDE
    • 1H-Imidazole-2-acetaldehyde
    • imidazolacetaldehyd
    • AB45831
    • (1H-IMIDAZOL-2-YL)-ACETALDEHYDE
    • 2-(1H-imidazol-2-yl)acetaldehyde
    • Inchi: 1S/C5H6N2O/c8-4-1-5-6-2-3-7-5/h2-4H,1H2,(H,6,7)
    • InChI Key: TYGUZEZZRWHAJW-UHFFFAOYSA-N
    • SMILES: O=CCC1=NC=CN1

Computed Properties

  • Exact Mass: 110.048012819g/mol
  • Monoisotopic Mass: 110.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 84.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: -0.5

2-(1H-imidazol-2-yl)acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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